Cas no 1208259-10-2 (2-(4-(Trifluoromethyl)phenyl)quinazoline)

• Product Name: 2-(4-(Trifluoromethyl)phenyl)quinazoline
• CAS No: 1208259-10-2
• MF: C₁₅H₉F₃N₂
• MW: 274.240573644638
• CID: 4821627
• Update Time: 2025-06-21

2-(4-(Trifluoromethyl)phenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-(TRIFLUOROMETHYL)PHENYL)QUINAZOLINE
• 2-[4-(trifluoromethyl)phenyl]quinazoline
• 2-(4-(Trifluoromethyl)phenyl)quinazoline

• Inchi： 1S/C15H9F3N2/c16-15(17,18)12-7-5-10(6-8-12)14-19-9-11-3-1-2-4-13(11)20-14/h1-9H
• InChI Key： OEYSIVBTZRFCAK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1N=CC2C=CC=CC=2N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8

Additional information on 2-(4-(Trifluoromethyl)phenyl)quinazoline

Introduction to 2-(4-(Trifluoromethyl)phenyl)quinazoline (CAS No: 1208259-10-2)

2-(4-(Trifluoromethyl)phenyl)quinazoline, identified by its Chemical Abstracts Service (CAS) number 1208259-10-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a scaffold known for its broad biological activity and utility in drug development. The presence of a trifluoromethyl group on the phenyl ring introduces unique electronic and steric properties, making it a valuable moiety in designing molecules with enhanced binding affinity and metabolic stability.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring, which serves as a privileged structure in medicinal chemistry. Its planar architecture allows for efficient interactions with biological targets, particularly enzymes and receptors. The 4-(trifluoromethyl)phenyl substituent in 2-(4-(trifluoromethyl)phenyl)quinazoline contributes to its pharmacological profile by modulating lipophilicity and improving pharmacokinetic properties. This modification is particularly relevant in the context of modern drug design, where optimizing bioavailability and target engagement is paramount.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of quinazoline derivatives as scaffolds for treating various therapeutic indications. For instance, modifications at the 4-position of the phenyl ring have been shown to enhance binding to protein targets such as kinases, which are key players in cancer signaling pathways. The electron-withdrawing nature of the trifluoromethyl group further enhances interactions by increasing the electrophilicity of the quinazoline core, facilitating covalent bond formation or strong hydrogen bonding interactions.

In the realm of oncology, quinazoline derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overexpressed in many cancers. The compound 2-(4-(trifluoromethyl)phenyl)quinazoline represents a promising lead compound that could be further optimized to develop novel anticancer agents. Preclinical studies have demonstrated that quinazoline-based molecules can disrupt aberrant signaling pathways by inhibiting key enzymes involved in cell proliferation and survival. The trifluoromethyl group plays a crucial role in this context by enhancing the potency and selectivity of these inhibitors.

Moreover, the synthesis of 2-(4-(trifluoromethyl)phenyl)quinazoline has been optimized using modern synthetic methodologies to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient production routes, reducing waste and improving scalability. These developments are essential for transitioning promising candidates into clinical trials and ultimately into market-ready therapeutics.

The pharmacological activity of 2-(4-(trifluoromethyl)phenyl)quinazoline has been further explored through molecular docking studies, which predict favorable interactions with biological targets. These virtual screening approaches have accelerated the discovery process by identifying potential lead compounds with high binding affinity. Experimental validation through enzyme inhibition assays has corroborated these computational findings, reinforcing the compound's therapeutic potential.

Recent research has also focused on understanding the mechanism of action of quinazoline derivatives beyond kinase inhibition. Studies suggest that these compounds can modulate other biological pathways, including DNA repair mechanisms and immunoregulation. The unique structural features of 2-(4-(trifluoromethyl)phenyl)quinazoline, particularly the presence of the trifluoromethyl group, contribute to its multifaceted pharmacological effects by enabling diverse interactions with biological targets.

In conclusion, 2-(4-(trifluoromethyl)phenyl)quinazoline (CAS No: 1208259-10-2) is a structurally intriguing compound with significant therapeutic potential. Its combination of a quinazoline core and a trifluoromethyl-substituted phenyl ring makes it an attractive candidate for further development in drug discovery. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.